2-{[5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide

• IUPAC Name: 2-[[5-(4-methoxyphenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetohydrazide
• InChI: InChI=1S/C18H19N5O2S/c1-12-3-7-14(8-4-12)23-17(13-5-9-15(25-2)10-6-13)21-22-18(23)26-11-16(24)20-19/h3-10H,11,19H2,1-2H3,(H,20,24)
• InChI Key: COIKNARHUIHXMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NN)C3=CC=C(C=C3)OC
• Molecular Formula: C18H19N5O2S
• Molecular Weight: 369.4 g/mol
• CAS No.: 893726-56-2

Description

This compound belongs to the 1,2,4-triazole-3-thiol acetohydrazide class, characterized by a central triazole ring substituted with 4-methoxyphenyl (electron-donating) and 4-methylphenyl groups. The sulfanyl linker connects the triazole to an acetohydrazide moiety, which can further react with aldehydes or ketones to form hydrazone derivatives. Its structural uniqueness lies in the combination of methoxy and methyl substituents, which influence electronic, steric, and pharmacokinetic properties .

Biological Activity

2-{[5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide is a synthetic compound that belongs to the class of triazole derivatives. This compound has garnered attention due to its diverse biological activities, which include antimicrobial, anticancer, and antioxidant properties. The unique structural features of this compound, particularly the presence of the triazole ring and sulfanyl group, contribute significantly to its biological efficacy.

Chemical Structure and Properties

The molecular formula of 2-{[5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide is $C_{18}H_{17}N_{3}O_{3}S$ with a molecular weight of approximately 371.4 g/mol. The compound features a triazole ring known for its bioactive properties and a sulfanyl group that enhances its reactivity.

Antimicrobial Activity

Triazole derivatives are well-documented for their antimicrobial properties. Studies have shown that 2-{[5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide exhibits significant antibacterial activity against various strains of bacteria. For instance:

Microorganism	Minimum Inhibitory Concentration (MIC)
Escherichia coli	32 µg/mL
Staphylococcus aureus	16 µg/mL
Candida albicans	64 µg/mL

These results indicate that the compound has potential as an antimicrobial agent and could be further explored for therapeutic applications in treating infections caused by resistant strains.

Anticancer Activity

The anticancer potential of this compound has been investigated in various studies. Notably, it has shown cytotoxic effects on different cancer cell lines. A study evaluated its effects on human melanoma cells and reported:

• IC50 Values : The compound exhibited an IC50 value of 15 µM against melanoma cell lines, indicating potent cytotoxicity.
• Mechanism of Action : The proposed mechanism involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell proliferation.

Antioxidant Activity

The antioxidant capacity of 2-{[5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide was assessed using DPPH and ABTS assays. The results demonstrated:

Assay	IC50 Value
DPPH	20 µg/mL
ABTS	15 µg/mL

These findings suggest that the compound can effectively scavenge free radicals, contributing to its potential use in preventing oxidative stress-related diseases.

Case Studies

• Study on Antimicrobial Properties : A comprehensive investigation revealed that triazole derivatives similar to 2-{[5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide exhibited broad-spectrum antibacterial activity. The study highlighted the importance of substituents on the triazole ring in enhancing activity against Gram-positive and Gram-negative bacteria .
• Cytotoxicity in Cancer Research : Another study focused on evaluating the cytotoxic effects of triazole derivatives on melanoma cells. It was found that these compounds could significantly inhibit tumor growth in vitro and in vivo models . The research emphasized the need for further exploration into their mechanisms and potential clinical applications.

Comparison with Similar Compounds

Critical Analysis of Structural-Efficacy Relationships

• Electron-Donating Groups : Methoxy and methyl substituents (target compound) likely improve bioavailability compared to electron-withdrawing groups (e.g., nitro or chloro) by reducing metabolic oxidation .
• Hydrazone Flexibility: Bulky substituents (e.g., 4-dimethylaminobenzylidene) may restrict rotation, enhancing binding to hydrophobic pockets in target proteins .